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Gold-199 (199Au), a radionuclide with significant potential in therapeutic and diagnostic

(theranostic) applications, is gaining traction within the research and drug development

communities.[1] Its favorable decay characteristics, including the emission of beta particles

suitable for therapy and gamma photons for imaging, make it a promising candidate for

targeted radiopharmaceutical development.[2][3] This guide provides a comparative analysis of

peer-reviewed production methods for 199Au, focusing on quantitative performance metrics

and detailed experimental protocols to inform researchers and scientists.

Two primary methods for producing 199Au have been extensively documented in peer-

reviewed literature: neutron activation of platinum (Pt) targets in a nuclear reactor and deuteron

beam irradiation of platinum targets using a cyclotron.[3] Both methods aim to produce no-

carrier-added (NCA) 199Au, which is essential for high specific activity and effective

radiolabeling.

Reactor Production via Neutron Activation of
Platinum
The most common method for 199Au production is through the neutron irradiation of a platinum

target.[2][4][5] This process involves the capture of a neutron by the 198Pt isotope, which then

transforms into 199Pt. Subsequently, 199Pt decays with a short half-life into 199Au. This

indirect production route, 198Pt(n,γ)199Pt → 199Au, is favored as it yields NCA 199Au after

chemical separation from the platinum target.[3]
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Parameter
Natural Platinum
Target

Enriched 198Pt
Target

Reference

Production Yield
Marginally increases

with irradiation time

12 MBq/µA-h (at 15

MeV)
[2][3]

Separation Efficiency

>95% (Liquid-liquid

extraction with ethyl

acetate)

90 ± 0.54%

(Chromatographic

column with modified

chabazite)

[2][6]

Radionuclidic Purity
Acceptable for clinical

use
High [2]

Radiochemical Purity
Acceptable for clinical

use
High [2]

Specific Activity
High (No-carrier-

added)

High (No-carrier-

added)
[3][4]

Target Preparation: High-purity platinum, either in its natural isotopic composition or enriched

in 198Pt, is encapsulated in a suitable container for irradiation.[3]

Irradiation: The target is irradiated in a nuclear research reactor with a thermal neutron flux.

Irradiation times can vary depending on the desired activity of 199Au.[2][5]

Dissolution: Post-irradiation, the platinum target is dissolved, typically in a strong acid

mixture like aqua regia.

Chemical Separation: The 199Au is chemically separated from the bulk platinum target

material and other potential impurities. Common techniques include:

Liquid-Liquid Extraction (LLX): This involves using a solvent such as ethyl acetate or

trioctylamine (TOA) to selectively extract the 199Au.[2][4]

Chromatography: An alternative method utilizes a chromatographic column packed with a

material like modified chabazite to separate the 199Au.[4][6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4940077/12820716/030008_1_online.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://discovery.researcher.life/article/assessment-of-reactorproduced-199au-as-a-promising-theranostic-radionuclide-and-subsequent-separation-from-platinum-target/67dc092a94d23941990ae000f1bbb319
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4940077/12820716/030008_1_online.pdf
https://www.researchgate.net/publication/342402235_Assessment_of_reactor-produced_199Au_as_a_promising_theranostic_radionuclide_and_subsequent_separation_from_platinum_target
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4940077/12820716/030008_1_online.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://www.researchgate.net/publication/362593393_Study_of_the_199Au_nanoparticles_production_parameters_via_irradiation_of_platinum_target_by_using_thermal_neutrons
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra15407g/unauth
https://www.researchgate.net/publication/342402235_Assessment_of_reactor-produced_199Au_as_a_promising_theranostic_radionuclide_and_subsequent_separation_from_platinum_target
https://www.researchgate.net/publication/342402235_Assessment_of_reactor-produced_199Au_as_a_promising_theranostic_radionuclide_and_subsequent_separation_from_platinum_target
https://discovery.researcher.life/article/assessment-of-reactorproduced-199au-as-a-promising-theranostic-radionuclide-and-subsequent-separation-from-platinum-target/67dc092a94d23941990ae000f1bbb319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control: The final 199Au product undergoes rigorous quality control tests to

determine its radionuclidic, radiochemical, and chemical purity before it is deemed suitable

for medical applications.[4][6]

Cyclotron Production via Deuteron Irradiation of
Platinum
An alternative production route involves the use of a cyclotron to irradiate a platinum target with

a deuteron beam.[3][7] The primary nuclear reaction for producing 199Au in this method is

198Pt(d,n)199Au. This method also produces NCA 199Au.

Parameter Enriched 198Pt Target Reference

Production Yield 12 MBq/µA-h (at <15 MeV) [3]

Target Purity > 99.95% [3]

Beam Energy 2-24 MeV [3]

Target Preparation: A thin foil of highly pure (>99.95%) natural or enriched 198Pt is used as

the target material.[3]

Irradiation: A stacked-foil activation technique is often employed, where multiple foils are

irradiated with a deuteron beam from a cyclotron. The energy of the deuteron beam can be

varied.[3][7]

Activity Measurement: The activity of the produced 199Au is determined using HPGe γ-ray

spectrometry.[3]

Chemical Separation: Similar to the reactor route, the 199Au is chemically separated from

the platinum target material.

Visualizing the Production Workflows
To better illustrate the processes described, the following diagrams outline the key stages in

both reactor and cyclotron production of 199Au.
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Gold-199 Production and Separation Workflow
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Nuclear Reaction and Decay Pathway for 199Au Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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